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Compound of Interest

Compound Name: Galanin Receptor Ligand M35

Cat. No.: B8249358

Technical Support Center: Galanin Receptor
Ligand M35

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the reconstitution, handling, and troubleshooting
of lyophilized Galanin Receptor Ligand M35.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended solvent for reconstituting lyophilized M35?

Al: The recommended starting solvent for M35 is sterile, distilled water.[1][2][3] If solubility is
limited in water, other solvents such as DMSO or acetonitrile can be used.[1][4][5] It is always
advisable to test the solubility with a small amount of the peptide before dissolving the entire

stock.[6]

Q2: How can | improve the solubility of M35?

A2: If M35 does not readily dissolve, gentle warming of the solution to 37°C or sonication in an
ultrasonic bath for a short period can aid in dissolution.[4] Avoid vigorous shaking or vortexing,
as this can cause the peptide to aggregate.[7]

Q3: What are the recommended storage conditions for lyophilized and reconstituted M35?
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A3: Lyophilized M35 powder should be stored at -20°C and protected from light, as it can be
hygroscopic.[1][8][9] Once reconstituted, the stock solution should be aliquoted to avoid
repeated freeze-thaw cycles and stored at -20°C for short-term use (up to 1 month) or -80°C for
long-term storage (up to 6 months).[4][10]

Q4: What is the stability of the reconstituted M35 solution?

A4: Reconstituted M35 solutions are stable for up to one month when stored at -20°C and for
up to six months when stored at -80°C.[4][10] It is crucial to aliquot the stock solution to prevent
degradation from multiple freeze-thaw cycles.

Q5: At what concentrations does M35 act as an antagonist versus an agonist?

A5: M35 exhibits a dual effect on galanin receptors. At low nanomolar concentrations (e.g., 1
nM), it acts as a galanin receptor antagonist.[10][11] However, at higher concentrations (e.g.,
15-30 nM), it can act as a galanin receptor agonist, inhibiting forskolin-stimulated cAMP
production.[10][11][12]

Quantitative Data Summary

The following tables summarize the key quantitative data for the reconstitution and storage of
Galanin Receptor Ligand M35.

Table 1: Solubility Data

Solvent Concentration Notes

Up to 2 mg/mL[1][9], 30 o _
Water Sonication may be required[4].
mg/mL[5], 50 mg/mL[4]

DMSO 90 mg/mL[5], 100 mg/mL[4] Sonication may be required[4].

o Recommended if solubility in
Acetonitrile )
water is poor[1][9].

Table 2: Storage Conditions and Stability
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Storage ]
Form Duration Notes
Temperature

Protect from light;

Lyophilized Powder -20°C Up to one year[9] ]
hygroscopic[1][9].
_ _ Aliquot to avoid
Reconstituted Solution  -20°C Up to 1 month[4][10]
freeze-thaw cycles.
] ] Recommended for
Reconstituted Solution  -80°C Up to 6 months[4][10]

long-term storage.

Experimental Protocols
Protocol for Reconstitution of Lyophilized M35

Preparation: Before opening, bring the vial of lyophilized M35 to room temperature. This
prevents condensation from forming inside the vial.

Solvent Addition: Add the appropriate volume of sterile, distilled water or another
recommended solvent (see Table 1) to the vial. Aim for a stock solution concentration of 1-2
mg/mL.[6]

Dissolution: Gently swirl or roll the vial to dissolve the peptide.[13] Avoid vigorous shaking.[7]
[14] If necessary, use an ultrasonic bath or warm the solution to 37°C for a short period to aid
dissolution.[4]

Visual Inspection: Ensure the solution is clear and free of any particulate matter before use.

[7]

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, divide the
reconstituted stock solution into smaller, single-use aliquots. Store these aliquots at -20°C or
-80°C.[4][10]

Troubleshooting Guide

Issue 1: The M35 peptide will not dissolve.

Possible Cause: The peptide has low solubility in the chosen solvent.
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e Solution:
o Try gentle warming of the solution to 37°C.[4]
o Use an ultrasonic bath to aid in solubilization.[4]

o If using water, try reconstituting in a small amount of an organic solvent like DMSO or
acetonitrile first, and then dilute with your aqueous buffer.[1][6]

Issue 2: The reconstituted solution appears cloudy or has precipitates.

o Possible Cause 1: The solubility limit of the peptide has been exceeded.

e Solution 1: Dilute the solution with more solvent to decrease the concentration.
o Possible Cause 2: The peptide is aggregating.

e Solution 2: Avoid vigorous mixing. Use gentle swirling or inversion to dissolve the peptide.[7]
Ensure the storage conditions are appropriate and that the solution has not undergone
multiple freeze-thaw cycles.

Issue 3: Inconsistent experimental results.
o Possible Cause 1: Inaccurate peptide concentration due to incomplete reconstitution.

e Solution 1: Ensure the peptide is fully dissolved before use. Visually inspect the solution for
any undissolved particles.[7]

» Possible Cause 2: Degradation of the peptide.

e Solution 2: Ensure proper storage of both the lyophilized powder and the reconstituted
aliquots. Avoid repeated freeze-thaw cycles.

e Possible Cause 3: Dual agonist/antagonist activity of M35.

o Solution 3: Be mindful of the concentration-dependent effects of M35. Low nanomolar
concentrations typically result in antagonistic activity, while higher concentrations can lead to
agonistic effects.[10][11][12]
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Caption: Workflow for the reconstitution of lyophilized Galanin Receptor Ligand M35.
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Caption: Simplified signaling pathway of M35 at Galanin Receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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